Cas no 1021218-29-0 (methyl 4-[6-(3-methoxyphenyl)imidazo[2,1-b][1,3]thiazole-3-amido]benzoate)

• Product Name: methyl 4-[6-(3-methoxyphenyl)imidazo[2,1-b][1,3]thiazole-3-amido]benzoate
• CAS No: 1021218-29-0
• MF: C₂₁H₁₇N₃O₄S
• MW: 407.442383527756
• CID: 6540195
• Update Time: 2025-07-21

methyl 4-[6-(3-methoxyphenyl)imidazo[2,1-b][1,3]thiazole-3-amido]benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-[6-(3-methoxyphenyl)imidazo[2,1-b][1,3]thiazole-3-amido]benzoate
• QOBIXQRPWXDODX-UHFFFAOYSA-N
• Benzoic acid, 4-[[[6-(3-methoxyphenyl)imidazo[2,1-b]thiazol-3-yl]carbonyl]amino]-, methyl ester

• Inchi： 1S/C21H17N3O4S/c1-27-16-5-3-4-14(10-16)17-11-24-18(12-29-21(24)23-17)19(25)22-15-8-6-13(7-9-15)20(26)28-2/h3-12H,1-2H3,(H,22,25)
• InChI Key： QOBIXQRPWXDODX-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC(C2=CSC3=NC(C4=CC=CC(OC)=C4)=CN32)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on methyl 4-[6-(3-methoxyphenyl)imidazo[2,1-b][1,3]thiazole-3-amido]benzoate

Introduction to Methyl 4-[6-(3-methoxyphenyl)imidazo[2,1-b][1,3]thiazole-3-amido]benzoate (CAS No. 1021218-29-0)

Methyl 4-[6-(3-methoxyphenyl)imidazo[2,1-b][1,3]thiazole-3-amido]benzoate, a compound with the CAS number 1021218-29-0, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure combines elements of imidazo[2,1-b][1,3]thiazole and benzoic acid derivatives, making it a promising candidate for various biological and therapeutic applications. The presence of a 3-methoxyphenyl moiety and an amide linkage further enhances its potential as a pharmacophore in drug design.

The compound's unique structural features have garnered attention from researchers exploring novel therapeutic agents. The imidazo[2,1-b][1,3]thiazole core is well-documented for its role in various bioactive molecules, including antiviral and anticancer agents. Recent studies have highlighted the importance of this scaffold in modulating biological pathways relevant to inflammation and immune response. The incorporation of a benzoate group into the molecule not only contributes to its solubility but also introduces additional binding sites for target proteins.

In the realm of drug discovery, the amide linkage in Methyl 4-[6-(3-methoxyphenyl)imidazo[2,1-b][1,3]thiazole-3-amido]benzoate serves as a critical pharmacophoric element. Amide bonds are frequently found in biologically active compounds due to their ability to form hydrogen bonds with polar residues in target proteins. This feature is particularly relevant in the development of small-molecule inhibitors and modulators. The 3-methoxyphenyl substituent adds another layer of complexity, potentially influencing the compound's electronic properties and interactions with biological targets.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. Studies utilizing molecular docking simulations have shown that Methyl 4-[6-(3-methoxyphenyl)imidazo[2,1-b][1,3]thiazole-3-amido]benzoate exhibits promising binding affinity with several key enzymes and receptors involved in disease pathways. These findings align with emerging research on imidazo[2,1-b][1,3]thiazole derivatives as potential candidates for treating neurological disorders and infectious diseases.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the imidazo[2,1-b][1,3]thiazole ring system followed by the introduction of the amide and benzoate functionalities. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex core structure efficiently. These synthetic methodologies are critical for producing sufficient quantities of the compound for preclinical studies.

Evaluation of Methyl 4-[6-(3-methoxyphenyl)imidazo[2,1-b][1,3]thiazole-3-amido]benzoate has been conducted through various biochemical assays to assess its biological activity. Preliminary results indicate that the compound demonstrates selective inhibition of certain enzymes implicated in inflammatory responses. This selective interaction is a desirable trait in drug development, as it minimizes off-target effects and potential side reactions. Further investigations are underway to elucidate the detailed mechanism of action and optimize its pharmacological profile.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. The structural motifs present in Methyl 4-[6-(3-methoxyphenyl)imidazo[2,1-b][1,3]thiazole-3-amido]benzoate bear resemblance to certain bioactive natural products known for their therapeutic properties. By leveraging these natural templates, researchers can generate novel compounds with enhanced biological activity and improved pharmacokinetic properties. This approach aligns with the growing trend toward sustainable drug development that incorporates elements from nature.

The future prospects for Methyl 4-[6-(3-methoxyphenyl)imidazo[2,1-b][1,3]thiazole-3-amido]benzoate are promising as it enters the pipeline for further preclinical evaluation. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this compound through clinical trials and ultimately bring it to market as a therapeutic agent. The interdisciplinary nature of modern drug discovery necessitates such partnerships to translate laboratory findings into tangible medical benefits.

In conclusion, Methyl 4-[6-(3-methoxyphenyl)imidazo[2,1-b][1,3]thiazole-3-amido]benzoate represents a significant contribution to pharmaceutical chemistry with its innovative structure and potential therapeutic applications. The compound's unique combination of functional groups makes it a versatile tool for drug design and development. As research continues to uncover new biological targets and mechanisms, this molecule may play a crucial role in addressing unmet medical needs across various therapeutic areas.